5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid;hydrochloride

• IUPAC Name: 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H19NO3.ClH/c1-11(9-2-4-15-5-3-9)6-8(7-12-11)10(13)14;/h8-9,12H,2-7H2,1H3,(H,13,14);1H
• InChI Key: YANQLMYDMVXDQL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CN1)C(=O)O)C2CCOCC2.Cl
• Molecular Formula: C11H20ClNO3
• Molecular Weight: 249.73 g/mol

Description

5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2460755-37-5. Its IUPAC name is 5-methyl-5-(tetrahydro-2H-pyran-4-yl)pyrrolidine-3-carboxylic acid hydrochloride. The molecular weight of this compound is 249.74.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H19NO3.ClH/c1-11(9-2-4-15-5-3-9)6-8(7-12-11)10(13)14;/h8-9,12H,2-7H2,1H3,(H,13,14);1H. This indicates the presence of a pyrrolidine ring, a tetrahydro-2H-pyran ring, and a carboxylic acid group in the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 249.74. Other physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved data.

Scientific Research Applications

• Synthesis of Novel Compounds : One study detailed the synthesis of novel N-protected methyl 5-substituted-4-hydroxypyrrole-3-carboxylates starting from N-protected α-amino acids, demonstrating the utility of enaminones as intermediates in creating functionalized heterocycles. This highlights the role of compounds related to 5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid;hydrochloride in facilitating complex organic syntheses (Grošelj et al., 2013).

• Potential Antibacterial Drugs : Another study synthesized 5-oxo-1-phenyl-4-(substituted methyl) pyrrolidine-3-carboxylic acid derivatives, finding that some compounds showed moderate to good antibacterial activity against various bacteria. This suggests that derivatives of the compound could be valuable in the development of new antibacterial agents (Devi et al., 2018).

• Synthesis of Bicyclic Systems : The synthesis of novel 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one bicyclic systems was achieved through a one-pot condensation process involving 5-oxopyrrolidine-3-carboxylic acids. The biological activity of these compounds was also predicted, indicating the role of such compounds in generating new pharmacologically relevant structures (Kharchenko et al., 2008).

• Antioxidant Properties : Research on 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives revealed potent antioxidant activities, surpassing even well-known antioxidants like ascorbic acid. This indicates the potential of derivatives of 5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid;hydrochloride in antioxidant applications (Tumosienė et al., 2019).

• Spectroscopic and Quantum Studies : A study focusing on the spectroscopic properties of a related compound, 5-oxo-1-phenyl-4-(piperidin-1-ylmethyl)pyrrolidine-3-carboxylic acid, used various techniques like FT-IR, NMR, UV, and quantum chemical methods. This kind of research is crucial for understanding the physical and chemical characteristics of such compounds (Devi et al., 2020).

Future Directions

The pyrrolidine ring, a key structural component of this compound, is widely used in drug discovery. Understanding and optimizing the intrinsic characteristics of the pyrrolidine ring can aid in the development of drugs with improved activity, pharmacokinetic profile, and safety. Therefore, future research could focus on exploring the potential applications of 5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid hydrochloride in medicinal chemistry.